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Compound of Interest

Compound Name: Propiomazine Hydrochloride

Cat. No.: B1679643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propiomazine Hydrochloride is a phenothiazine derivative recognized for its sedative,

antiemetic, and antipsychotic properties.[1] While it has been utilized in human medicine for

managing insomnia and as a pre-surgical sedative[2][3], its application in rodent surgical

procedures is not as extensively documented as other anesthetic agents. These notes provide

a comprehensive overview of its known mechanism of action and data from rodent studies.

Furthermore, this document outlines an investigational protocol for the potential use of

Propiomazine Hydrochloride as a pre-anesthetic sedative in combination with other agents

for rodent surgery. Researchers should note that these protocols are intended as a starting

point for developing institution-specific procedures and require validation for safety and

efficacy.

Mechanism of Action
Propiomazine Hydrochloride exerts its effects through a complex interaction with multiple

neurotransmitter systems. It functions as an antagonist at a variety of receptors, with its

sedative properties primarily attributed to its blockade of the histamine H1 receptor.[1][4][5] Its

antipsychotic effects are linked to its activity on dopamine and serotonin receptors.[2][5]

The primary receptor targets for Propiomazine include:
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Dopamine Receptors: D1, D2, and D4[2][4]

Serotonin Receptors: 5-HT2A and 5-HT2C[2][4]

Histamine Receptors: H1[1][4]

Muscarinic Acetylcholine Receptors: M1, M2, M3, M4, and M5[2]

Adrenergic Receptors: Alpha-1[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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